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Compound of Interest

Compound Name: Tribromoacetonitrile

Cat. No.: B141521

For Researchers, Scientists, and Drug Development Professionals

Core Summary

Tribromoacetonitrile (TBAN) is a halogenated organic compound with the chemical formula
C2BrsN. It is primarily recognized as a nitrogenous disinfection byproduct (N-DBP) formed
during the chlorination or chloramination of drinking water, particularly in source waters
containing bromide and natural organic matter.[1] With a molecular weight of 277.74 g/mol ,
this compound is a liquid at room temperature and is slightly soluble in water.[2] Toxicological
studies have identified tribromoacetonitrile as one of the more cytotoxic and genotoxic
haloacetonitriles (HANS), a class of DBPs that are generally more toxic than regulated carbon-
based DBPs like haloacetic acids.[3]

This technical guide provides a consolidated overview of the known properties, formation, and
toxicological data related to tribromoacetonitrile, intended to support research and
development activities. Due to the limited availability of in-depth public data, this document
summarizes the current state of knowledge and highlights areas where further investigation is
warranted.

Chemical and Physical Properties

A summary of the key chemical and physical properties of tribromoacetonitrile is presented in
the table below. This data is essential for understanding its environmental fate, designing
analytical methods, and planning toxicological studies.
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Property Value Reference
Molecular Formula C2Br3N [2]
Molecular Weight 277.74 g/mol [2]

IUPAC Name 2,2,2-tribromoacetonitrile

CAS Number 75519-19-6

Physical Description Liquid

Solubility in Water

Slightly soluble

Reactivity

Reacts with steam and strong
acids to produce hazardous

vapors.

Formation in Drinking Water

The formation of tribromoacetonitrile in drinking water is a complex process influenced by

several factors. The primary pathway involves the reaction of disinfectants like chlorine or

chloramines with natural organic matter, particularly nitrogen-containing precursors such as

amino acids and humic substances, in the presence of bromide ions.
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Figure 1. Simplified pathway for the formation of tribromoacetonitrile during water
disinfection.
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Toxicological Profile

Comparative toxicological studies have consistently ranked tribromoacetonitrile among the
most potent haloacetonitriles in terms of cytotoxicity. While detailed mechanistic studies on
tribromoacetonitrile are scarce, the broader class of HANs is known to induce cellular toxicity,
with evidence suggesting that genotoxicity is a significant concern.

One comparative study on a range of haloacetonitriles reported the following descending rank
order for mammalian cell cytotoxicity: TBAN = DBAN > BAN = IAN > BCAN = CDBAN >
BDCAN. In terms of genotoxicity, iodoacetonitrile (IAN) was found to be the most potent,
followed by tribromoacetonitrile (TBAN) and dibromoacetonitrile (DBAN).

Experimental Protocols: A General Overview

While a specific, detailed experimental protocol for assessing the cytotoxicity of
tribromoacetonitrile was not available in the reviewed literature, a general methodology
based on standard cytotoxicity assays like the MTT assay can be outlined.
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General Cytotoxicity Assay Workflow
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Figure 2. A generalized workflow for assessing the in vitro cytotoxicity of a test compound like
tribromoacetonitrile.

Analytical Methods

The detection and quantification of tribromoacetonitrile in water samples are typically
performed using gas chromatography (GC) coupled with an electron capture detector (ECD) or
mass spectrometry (MS). A common approach involves liquid-liquid extraction of the water
sample to concentrate the analytes prior to GC analysis.

General Analytical Steps:

o Sample Collection: Collection of water samples in amber glass vials with minimal
headspace.

o Extraction: Liquid-liquid extraction using a suitable solvent (e.g., methyl tert-butyl ether or
pentane).

e Analysis: Injection of the extract into a GC-ECD or GC-MS system.

e Quantification: Comparison of the peak area of tribromoacetonitrile in the sample to a
calibration curve generated from standards of known concentrations.

Conclusion and Future Directions

Tribromoacetonitrile is a significant disinfection byproduct with notable cytotoxic and
genotoxic potential. While its fundamental chemical and physical properties are established,
there is a clear need for more in-depth research. Specifically, detailed studies on its mechanism
of toxicity, including the identification of specific signaling pathways affected, are crucial for a
comprehensive risk assessment. Furthermore, the development and publication of
standardized, detailed protocols for its synthesis and toxicological evaluation would be highly
beneficial to the research community. As water treatment technologies and our understanding
of DBP formation evolve, continued monitoring and investigation of potent byproducts like
tribromoacetonitrile will remain a priority for ensuring public health.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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